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Compound of Interest

2-Amino-3-bromo-5-
Compound Name: ]
methylpyrazine

Cat. No.: B112963

Synthesis of 2-Amino-3-bromo-5-
methylpyrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Amino-3-bromo-5-methylpyrazine
from 5-methylpyrazin-2-amine. The primary method discussed is the direct bromination of the
pyrazine ring, a crucial transformation for creating versatile intermediates in medicinal
chemistry and materials science. This document provides comprehensive experimental
protocols, quantitative data summaries, and visual representations of the synthetic pathway
and workflow.

Overview

2-Amino-3-bromo-5-methylpyrazine is a key building block in organic synthesis, valued for its
application in the development of novel pharmaceuticals and functional materials.[1] Its
structure, featuring a pyrazine core with amino, bromo, and methyl substituents, offers multiple
reactive sites for further chemical modification. The synthesis from the readily available 5-
methylpyrazin-2-amine is a common and efficient route.

Reaction Pathway
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The synthesis proceeds via an electrophilic aromatic substitution, where the pyrazine ring of 5-
methylpyrazin-2-amine is brominated at the 3-position. The amino group at the 2-position is a

strong activating group, directing the incoming electrophile (bromine) to the adjacent ortho
position.
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Dissolve 5-methylpyrazin-2-amine
and pyridine in DCM

Slowly add Bromine

Stir overnight at
room temperature

Aqueous work-up with
water and brine

Dry organic layer over
anhydrous sodium sulfate

Filter to remove drying agent

Concentrate filtrate
under vacuum

Obtain 2-Amino-3-bromo-5-methylpyrazine
(Yellow Solid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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